![molecular formula C16H15ClN2O2S B4394189 N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide](/img/structure/B4394189.png)
N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide
Overview
Description
N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide, also known as CHIR-99021, is a selective inhibitor of glycogen synthase kinase-3 (GSK-3) that has been widely used in scientific research. GSK-3 is a serine/threonine protein kinase that regulates a variety of cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. CHIR-99021 has been shown to have a number of important biochemical and physiological effects, and is therefore of significant interest to researchers in a variety of fields.
Mechanism of Action
Although the mechanism of action of N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide is well understood, there may be additional details that could be uncovered through further research.
In conclusion, this compound, or this compound, is a selective inhibitor of GSK-3 that has a number of important applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, and has both advantages and limitations for lab experiments. There are also a number of future directions for research on this compound.
Advantages and Limitations for Lab Experiments
N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide has a number of advantages and limitations for lab experiments. Some of the advantages include:
1. Selectivity: this compound is a selective inhibitor of GSK-3, which allows researchers to study the specific effects of GSK-3 inhibition.
2. Potency: this compound is a potent inhibitor of GSK-3, which allows researchers to use lower concentrations of the compound.
3. Stability: this compound is stable under a variety of conditions, which makes it easy to use in lab experiments.
Some of the limitations of this compound include:
1. Toxicity: this compound has been shown to be toxic to some cell types at high concentrations.
2. Specificity: Although this compound is a selective inhibitor of GSK-3, it may also affect other enzymes at high concentrations.
3. Cost: this compound is relatively expensive compared to other GSK-3 inhibitors.
Future Directions
There are a number of future directions for research on N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide. Some of the areas that could be explored include:
1. Development of new GSK-3 inhibitors: Although this compound is a potent and selective inhibitor of GSK-3, there is still room for the development of new inhibitors with different properties.
2. Application in other fields: Although this compound has been widely used in stem cell and cancer research, there may be other fields in which it could be useful.
3.
Scientific Research Applications
N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide has been widely used in scientific research as a tool to study the role of GSK-3 in various cellular processes. It has been shown to have a number of important applications, including:
1. Stem cell research: this compound has been used to promote the self-renewal and differentiation of embryonic stem cells and induced pluripotent stem cells.
2. Cancer research: this compound has been shown to inhibit the growth of cancer cells and to sensitize them to chemotherapy.
3. Neurodegenerative disease research: this compound has been used to study the role of GSK-3 in Alzheimer's disease and other neurodegenerative diseases.
Properties
IUPAC Name |
N-[2-(5-chloro-1H-indol-3-yl)ethyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2S/c17-13-6-7-16-15(10-13)12(11-18-16)8-9-19-22(20,21)14-4-2-1-3-5-14/h1-7,10-11,18-19H,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAGVVPDWDJVQRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCCC2=CNC3=C2C=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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